6-Bromo-3-ethylphthalide

• IUPAC Name: 6-bromo-3-ethyl-3H-2-benzofuran-1-one
• InChI: InChI=1S/C10H9BrO2/c1-2-9-7-4-3-6(11)5-8(7)10(12)13-9/h3-5,9H,2H2,1H3
• InChI Key: UGUYFSKFXCUNFI-UHFFFAOYSA-N
• Canonical SMILES: CCC1C2=C(C=C(C=C2)Br)C(=O)O1
• Molecular Formula: C10H9BrO2
• Molecular Weight: 241.08 g/mol
• CAS No.: 121146-18-7

Description

Synthesis Analysis

The synthesis of “6-Bromo-3-ethylphthalide” involves the bromination of 3-ethylphthalide. A detailed review on the chemistry of 3-substituted phthalides, which includes “this compound”, has been provided. The review focuses on key developments in the area of 3-substituted phthalides and their role in the development of important biologically active natural products.

Scientific Research Applications

Synthesis and Chemical Properties

6-Bromo-3-ethylphthalide is a compound with potential applications in various chemical syntheses and pharmaceutical research. Its structural and chemical properties can be manipulated for diverse purposes:

• Intermediate in Synthesis : this compound may serve as an intermediate in the synthesis of non-steroidal anti-inflammatory agents and other pharmaceutical compounds. Similar brominated compounds have been utilized in the production of anti-inflammatory drugs like naproxen (Xu & He, 2010).

• Potential in Cancer Research : Compounds with similar structures have been investigated for their potential anti-cancer properties. For example, studies have focused on the spectroscopic analysis and molecular docking studies of related brominated compounds, examining their potential as anti-cancer drugs (Saji et al., 2021).

• Environmental Impact Studies : Some brominated compounds, such as bis-(2-ethylhexyl)-3,4,5,6-tetrabromophthalate, have been studied for their environmental impact and bioaccumulation in aquatic species (Burkhard et al., 2021).

Pharmaceutical Research

This compound's chemical structure suggests potential applications in pharmaceutical research:

• Development of Pharmaceuticals : Research on similar brominated compounds has led to the synthesis of various pharmaceuticals, offering insights into the development of new drugs and treatments (Li et al., 2011; Guo et al., 2011).

• Enhancing Drug Bioavailability : Studies on enhancing the oral bioavailability of related compounds can be relevant for this compound, especially in the context of developing more effective drug delivery systems (Wang et al., 2015).